Zirconium

• CAS No.: 7440-67-7
• Molecular Formula: Zr+4
• Molecular Weight: 91.22 g/mol
• IUPAC Name: zirconium(4+)
• InChI: InChI=1S/Zr/q+4
• InChI Key: GBNDTYKAOXLLID-UHFFFAOYSA-N
• impurities: Commercial-grade ... contains from 1 to 3% hafnium.; Iron, chromium, tin, niobium, and hafnium.
• SMILES: [Zr]
• Canonical SMILES: [Zr+4]
• boiling_point: 6471 °F at 760 mm Hg (NIOSH, 2016); 4406 °C; 3577 °C; 6471°F
• Color/Form: Bluish-black, amorphous powder or grayish-white lustrous metal (platelets or flakes) of hexagonal lattice below 865 °C; body-centered cubic above 865 °C; Grey-white metal; hexagonal; Soft, malleable, ductile solid or gray to gold, amorphous powde
• density: 6.51 (Metal) (NIOSH, 2016); 6.52 g/cu cm; Relative density (water = 1): 6.5; 6.51 (metal); 6.51 (Metal)
• melting_point: 1857 °C
• physical_description: Solid
• Pictograms: Flammable
• solubility: Insoluble (NIOSH, 2016); Soluble in hot concentrated acid; Solubility in water: none; Insoluble
• Synonyms: Zirconium
• vapor_pressure: 0 mm Hg (approx) (NIOSH, 2016); Approximately 0 mm Hg; 0 mmHg (approx)

Description

Zirconium cation (4+), also known as this compound (IV) ion, is a positively charged ion of this compound with a +4 oxidation state. This compound is a transition metal found in Group 4 of the periodic table. It is commonly found in minerals such as zircon (ZrSiO4) and baddeleyite (ZrO2). This compound cation (4+) is known for its excellent resistance to corrosion and its low cross-section for thermal neutrons, making it significant in various industrial applications, particularly in the nuclear industry .

Mechanism of Action

Target of Action

Zirconium (Zr) is a transition metal that resembles titanium in physical and chemical properties . It is widely used in many chemical industry processes and in nuclear reactors . This compound-based materials, such as this compound Oxide (ZrO2), are extensively employed in medicine for fortifying and stabilizing implants in reconstructive medicine . They exhibit unique electrical, thermal, catalytic, sensory, optical, and mechanical properties . The primary targets of this compound are therefore diverse and depend on the specific application. For instance, in the context of nuclear reactors, this compound is used for cladding fuel rods, alloying with uranium, and for reactor-core structures .

Mode of Action

This compound interacts with its targets in various ways. In the biomedical field, this compound-based nanoparticles have demonstrated potential anticancer activity against various cancer cells . This compound ions have also been shown to up-regulate the BMP/SMAD signaling pathway, promoting the proliferation and differentiation of human osteoblasts .

Biochemical Pathways

This compound affects several biochemical pathways. For instance, this compound ions have been shown to up-regulate the BMP/SMAD signaling pathway . This pathway is crucial for the proliferation and differentiation of human osteoblasts, which are essential for bone formation and repair. Furthermore, this compound-based nanoparticles have been shown to cause mitochondrial damage and heightened oxidative stress in cells .

Pharmacokinetics

This compound, in its various forms, exhibits different pharmacokinetic properties. For instance, Sodium this compound Cyclosilicate, a medication used to treat high blood potassium, works by binding potassium ions in the gastrointestinal tract, which are then lost in the stool .

Result of Action

The molecular and cellular effects of this compound’s action are diverse and depend on the specific form and application of this compound. For instance, this compound-based nanoparticles can cause mitochondrial damage and heightened oxidative stress in cells . In the context of bone health, this compound ions have been shown to promote the proliferation and differentiation of human osteoblasts .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, soil characteristics, interactions with organic matter, and climate can influence the mobility of this compound in soils . Furthermore, the synthesis and biomedical applications of this compound-based nanomaterials can be influenced by various factors, including the synthetic approaches used and the specific biomedical application .

Biochemical Analysis

Biochemical Properties

Zirconium plays a role in several biochemical reactions, primarily through its interaction with enzymes and proteins. This compound complexes have been shown to act as catalysts in organic reactions such as olefin polymerization and alkene metathesis . These reactions are essential in industrial organic synthesis. Additionally, this compound compounds exhibit Lewis acidic behavior, which enhances their catalytic performance in various biochemical processes .

Cellular Effects

This compound, particularly in the form of this compound oxide nanoparticles, has been studied for its effects on various cell types. These nanoparticles can penetrate cell membranes and cause mitochondrial damage, leading to cytotoxicity . The cytotoxic effects are associated with increased oxidative stress within the cells. Studies have shown that this compound oxide nanoparticles exhibit the highest cytotoxicity on HL-60, U-937, HUT-78, and COLO-720L cell lines .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. This compound compounds can bind to biomolecules, leading to enzyme inhibition or activation . For example, this compound silicates have been used in medical applications to treat high blood potassium by binding potassium ions in the gastrointestinal tract . This binding interaction mimics the actions of physiological potassium channels, selectively capturing potassium ions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound compounds can change over time. This compound oxide, for instance, is known for its stability and resistance to degradation . Long-term exposure to this compound oxide nanoparticles can lead to changes in cellular function, including increased oxidative stress and cytotoxicity . These effects are observed in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound compounds vary with different dosages in animal models. Studies have shown that high doses of this compound oxide nanoparticles can result in significant cytotoxicity and oxidative stress . Conversely, lower doses may exhibit beneficial properties, such as antibacterial and anticancer activity . It is crucial to determine the appropriate dosage to minimize toxic effects while maximizing therapeutic benefits.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to its role as a catalyst in organic reactions . This compound-based catalysts are used in various biochemical processes, including polymerization and oxidation reactions . These pathways often involve interactions with enzymes and cofactors that facilitate the conversion of substrates into products.

Transport and Distribution

Within cells and tissues, this compound compounds are transported and distributed through various mechanisms. This compound oxide nanoparticles, for example, can penetrate cell membranes and accumulate within the cytoplasm . The distribution of this compound within cells is influenced by factors such as particle size and surface charge, which affect their localization and accumulation.

Subcellular Localization

This compound compounds exhibit specific subcellular localization patterns that influence their activity and function. For instance, this compound oxide nanoparticles can localize to mitochondria, where they induce oxidative stress and cytotoxicity . The subcellular localization of this compound compounds is often directed by targeting signals or post-translational modifications that guide them to specific cellular compartments.

Preparation Methods

Synthetic Routes and Reaction Conditions

Zirconium cation (4+) can be prepared through several synthetic routes, including:

Hydrothermal Method: This involves the reaction of this compound compounds with water at high temperatures and pressures to form this compound cation (4+).

Solvothermal Method: Similar to the hydrothermal method, but uses organic solvents instead of water.

Sol-Gel Method: This involves the transition of a system from a liquid “sol” (mostly colloidal) into a solid “gel” phase.

Microwave-Assisted Synthesis: This method uses microwave radiation to heat the reactants, leading to faster reaction rates and higher yields.

Industrial Production Methods

Industrial production of this compound cation (4+) typically involves the extraction of this compound from its ores, followed by purification and conversion to this compound tetrachloride (ZrCl4). The this compound tetrachloride is then reduced using magnesium in the Kroll process to produce this compound metal, which can be further processed to obtain this compound cation (4+) .

Chemical Reactions Analysis

Types of Reactions

Zirconium cation (4+) undergoes various types of chemical reactions, including:

Hydrolysis: In aqueous solutions, this compound cation (4+) can undergo hydrolysis to form hydroxo complexes.

Complexation: It can form complexes with various ligands, including halides, oxalates, and phosphates.

Oxidation and Reduction: This compound cation (4+) can participate in redox reactions, although it is more commonly found in the +4 oxidation state.

Common Reagents and Conditions

Hydrolysis: Water and acidic or basic conditions.

Complexation: Ligands such as chloride, oxalate, and phosphate under various pH conditions.

Redox Reactions: Reducing agents like magnesium or sodium borohydride.

Major Products Formed

Hydrolysis: Formation of hydroxo complexes such as [Zr4(OH)8(OH2)16]8+.

Complexation: Formation of this compound complexes like this compound oxalate or this compound phosphate.

Redox Reactions: Reduction to this compound metal or lower oxidation state this compound compounds.

Scientific Research Applications

Zirconium cation (4+) has a wide range of scientific research applications, including:

Chemistry: Used as a catalyst in organic synthesis and as a precursor for the synthesis of this compound-based materials.

Biology: Employed in the development of this compound-based biomaterials for medical implants due to its biocompatibility and corrosion resistance.

Medicine: Utilized in radiopharmaceuticals for diagnostic imaging and cancer treatment.

Industry: Applied in the production of ceramics, coatings, and nuclear reactor components due to its high thermal stability and resistance to corrosion

Comparison with Similar Compounds

Similar Compounds

Titanium cation (4+): Similar in chemical properties but less stable in aqueous solutions.

Hafnium cation (4+): Chemically similar to zirconium cation (4+) but with a higher atomic weight and density.

Thorium cation (4+): Also in the +4 oxidation state but radioactive and used in different applications

Uniqueness of this compound Cation (4+)

This compound cation (4+) is unique due to its high resistance to corrosion, low thermal neutron cross-section, and ability to form stable complexes with a wide range of ligands. These properties make it particularly valuable in the nuclear industry, medical applications, and as a catalyst in various chemical reactions .

Synthesis routes and methods I

Procedure details

Solution A was prepared by the addition of 300 g of zirconium acid sulfate to 370 g of water. A second aqueous solution (Solution B) containing an excess amount of base in an amount of 0.101 excess equivalents per equivalent of the zirconium acid sulfate of Solution A was prepared as follows: Sodium 2-ethylhexanoate was prepared in situ by adding 133.0 g of 2-ethylhexanoate acid to 643.4 g of water and a neutralizing amount of 73.9 g of sodium hydroxide (an exact equivalent). Sodium carbonate was added in an amount of 155.4 g to provide a 10.1% excess of basic equivalents per equivalent of zirconium acid sulfate. An amount of 373.7 g of mineral spirits and 15.3 g of butyl cabitol was added to provide organic phase material for product collection before combining the solutions.

Synthesis routes and methods II

Procedure details

A zirconium sulfate solution was prepared by dissolving commercial zirconium sulfate tetrahydrate in distilled water. Analysis of the solution gave a zirconium content of 195 grams per liter (expressed as ZrO2) and a sulfate content of 338 grams per liter (expressed as SO4).

Synthesis routes and methods III

Procedure details

A mixture of purified water (2.7 g) and isopropyl alcohol (50 g) was dropped to a mixture of zirconium tetraisopropoxide (32.7 g), isopropyl alcohol (50 g) and acetylacetone (50 g). After completion of dropping, the mixture was agitated for 2 hours, subjected to hydrolytic condensation and heated to reflux for 2 hours. PGMEA (200 g) was added thereto and was concentrated under reduced pressure to obtain a PGMEA solution of a zirconium-containing condensate (B-II) (250 g). The solid content concentration of the zirconium-containing condensate was 10.5%.

Synthesis routes and methods IV

Procedure details

Synthesis routes and methods V

Procedure details

Customer Q & A

Q1: What makes zirconium suitable for nuclear applications?

A1: this compound exhibits exceptional resistance to aqueous corrosion and radiation damage, coupled with robust mechanical properties even under intense radiation. [, , ] This makes it an ideal material for fuel cladding in nuclear reactors, specifically pressurized water reactors (PWRs) and boiling water reactors (BWRs). [, ]

Q2: How does the presence of hafnium impact the use of this compound in nuclear reactors?

A2: While chemically similar, hafnium possesses a high thermal neutron absorption cross-section, hindering nuclear reactions. Nuclear-grade this compound must therefore have minimal hafnium content (<100 ppm). []

Q3: Are there alternative materials to titanium for biomedical implants?

A3: this compound and its alloys present a potential alternative to titanium for biomedical implants due to their shared electrochemical and material properties, including high strength and a passive oxide layer for corrosion resistance. [, ]

Q4: What role does this compound play in enhancing the wear resistance of materials?

A4: Nanometer nickel-zirconium dioxide composite deposits demonstrate excellent wear resistance at high temperatures. [] The incorporation of this compound dioxide particles hinders grain growth, leading to increased hardness and wear resistance. []

Q5: Can this compound improve the stability of materials in challenging environments?

A5: Adding this compound isopropoxide (ZrPr) to silica molecular sieve MCM-41 enhances its stability in alkaline solutions without altering its pore characteristics. [] This improvement is attributed to the presence of this compound. []

Q6: What is the impact of this compound on the mechanical properties of aluminum alloys?

A6: Adding this compound to aluminum alloys like Al 6063 significantly refines the grain structure. [] This refinement stems from the formation of Al3Zr particles, which serve as effective nucleation sites during solidification, leading to improved mechanical properties. []

Q7: Are there any advancements in exhaust catalyst technology using this compound?

A7: this compound titanate-based solid solutions are being explored as carrier materials for motorcycle exhaust catalysts. [] These solutions, formed using titanium oxide, this compound oxide, and a stabilizer, offer a cost-effective alternative to traditional catalysts that rely on expensive metals like rhodium. []

Q8: What is the role of ligands in this compound-based tanning processes?

A9: this compound oxychloride, when combined with suitable ligands, particularly citric acid, shows potential as a tanning agent in leather processing. [] Citric acid enhances the hydrothermal stability of the treated leather. [] The precipitation point of this compound oxychloride solutions is influenced by the presence and concentration of ligands like citric acid. []

Q9: How does the composition of iron-zirconium oxides affect their reduction behavior?

A10: The iron content in iron-zirconium oxides significantly influences the chemical state of Fe3+ cations, leading to variations in their reduction behavior. [] At low iron contents (≤ 20 atom%), Fe3+ cations are integrated within the zirconia lattice, making their reduction to Fe° challenging. Conversely, at higher iron contents (> 70 atom%), Zr4+ cations are incorporated into the α-Fe2O3 lattice, facilitating the reduction of Fe3+ to Fe°. []

Q10: What are the applications of this compound tetrafluoride (ZrF4) and hexafluorozirconic acid?

A11: ZrF4 is crucial in manufacturing heavy-metal fluoride glasses, renowned for their use in optical fibers due to their high purity. [] Hexafluorozirconic acid finds applications in metal finishing processes, while its alkali metal salts are essential components in abrasive grinding wheels. []

Q11: Can this compound compounds be used for colorimetric determination of specific elements?

A12: Kaempferol, a flavonoid, forms a yellow complex with this compound in acidic solutions, enabling colorimetric determination of this compound concentrations. []

Q12: How does this compound interact with ammonium hydroxide on Zircaloy-4 surfaces?

A13: X-ray photoelectron spectroscopy (XPS) and Auger electron spectroscopy (AES) studies reveal that nitrogen from ammonium hydroxide can diffuse into the subsurface of Zircaloy-4. [] Argon sputtering of the treated surface causes this nitrogen to resurface, suggesting dynamic interactions between this compound, oxygen, and nitrogen at the material interface. []